Cas no 2432-78-2 (Hexanethioic acid, S-propyl ester)

Hexanethioic acid, S-propyl ester structure
2432-78-2 structure
Product Name:Hexanethioic acid, S-propyl ester
CAS No:2432-78-2
MF:C9H18OS
MW:174.303621768951
CID:1416810
PubChem ID:538678
Update Time:2025-04-20

Hexanethioic acid, S-propyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexanethioic acid, S-propyl ester
    • DTXSID501314326
    • S-Propyl hexanethioate
    • 3J57W36LH5
    • 2432-78-2
    • S-Propyl hexanethioate #
    • 1-(propylsulfanyl)hexan-1-one
    • XWEXGRZJPGGXCY-UHFFFAOYSA-N
    • Hexanethioic acid S-propyl ester
    • CHEBI:180249
    • Inchi: 1S/C9H18OS/c1-3-5-6-7-9(10)11-8-4-2/h3-8H2,1-2H3
    • InChI Key: XWEXGRZJPGGXCY-UHFFFAOYSA-N
    • SMILES: S(CCC)C(CCCCC)=O

Computed Properties

  • Exact Mass: 174.10794
  • Monoisotopic Mass: 174.10783637g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07
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